![molecular formula C16H18N2O B7474120 (4-Methylpiperidin-1-yl)-quinolin-5-ylmethanone](/img/structure/B7474120.png)
(4-Methylpiperidin-1-yl)-quinolin-5-ylmethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Methylpiperidin-1-yl)-quinolin-5-ylmethanone, also known as MQM is a chemical compound that has been extensively studied in the field of medicinal chemistry. It has been found to have potential applications in the treatment of various diseases, including cancer and neurological disorders. In
Mechanism of Action
The exact mechanism of action of (4-Methylpiperidin-1-yl)-quinolin-5-ylmethanone is not fully understood, but it is believed to act by targeting various signaling pathways involved in cancer growth and neurodegeneration. This compound has been found to inhibit the activity of various enzymes and proteins involved in these pathways, including PI3K/Akt, NF-κB, and MAPK.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including reducing oxidative stress, inflammation, and apoptosis. It has also been found to inhibit angiogenesis and promote cell cycle arrest. In addition, this compound has been found to have neuroprotective effects by reducing neuronal damage and promoting neuronal survival.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (4-Methylpiperidin-1-yl)-quinolin-5-ylmethanone in lab experiments is its high potency and specificity. It has been found to be effective at low concentrations, which reduces the risk of toxicity and side effects. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on (4-Methylpiperidin-1-yl)-quinolin-5-ylmethanone. One area of research is to further explore its potential applications in the treatment of cancer and neurological disorders. Another area of research is to develop more efficient synthesis methods for this compound, which could improve its yield and reduce its cost. Finally, more studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of (4-Methylpiperidin-1-yl)-quinolin-5-ylmethanone involves the reaction of 4-methylpiperidine with quinoline-5-carboxaldehyde in the presence of a catalyst such as acetic acid. The resulting product is then purified using column chromatography to obtain pure this compound. The yield of this compound can be improved by using different solvents and catalysts.
Scientific Research Applications
(4-Methylpiperidin-1-yl)-quinolin-5-ylmethanone has been extensively studied for its potential applications in the treatment of cancer and neurological disorders. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
(4-methylpiperidin-1-yl)-quinolin-5-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c1-12-7-10-18(11-8-12)16(19)14-4-2-6-15-13(14)5-3-9-17-15/h2-6,9,12H,7-8,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRDWPCGJPUURTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2=C3C=CC=NC3=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.